Cas no 1803607-83-1 (1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride)

• Product Name: 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride
• CAS No: 1803607-83-1
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 4617956
• PubChem ID: 91647547
• Update Time: 2025-05-19

1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminopropyl)-1,2-dihydropyrimidin-2-one Dihydrochloride
• 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride

• Inchi： 1S/C7H11N3O.ClH/c8-3-1-5-10-6-2-4-9-7(10)11;/h2,4,6H,1,3,5,8H2;1H
• InChI Key： ZNUMZVKDBPBICW-UHFFFAOYSA-N
• SMILES： C(N1C=CC=NC1=O)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride

Recent Advances in the Study of 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one Dihydrochloride (CAS: 1803607-83-1)

1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride (CAS: 1803607-83-1) is a chemically modified pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in drug discovery. One study published in the Journal of Medicinal Chemistry demonstrated a high-efficiency, multi-step synthesis protocol that minimizes by-products and enhances scalability. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic optimization, the pharmacological properties of 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride have been extensively investigated. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The molecular mechanisms underlying the biological activity of 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride have also been explored. Computational modeling and molecular docking studies have revealed that the compound interacts with specific amino acid residues in the active sites of target enzymes, thereby modulating their activity. These insights are invaluable for structure-activity relationship (SAR) studies, which aim to design more potent and selective derivatives. A recent publication in ACS Chemical Biology detailed these interactions and proposed modifications to the compound's structure to enhance its binding affinity and selectivity.

Beyond its enzymatic inhibitory effects, 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride has shown promise in other therapeutic areas. For example, a 2024 study in European Journal of Pharmacology investigated its potential as an anticancer agent. The researchers observed that the compound induces apoptosis in certain cancer cell lines by activating intrinsic apoptotic pathways. While these results are preliminary, they underscore the compound's versatility and warrant further exploration in oncology research.

In conclusion, 1-(3-aminopropyl)-1,2-dihydropyrimidin-2-one dihydrochloride (CAS: 1803607-83-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Recent advances in its synthesis, pharmacological evaluation, and mechanistic studies have laid a solid foundation for future research. Continued efforts to optimize its structure and evaluate its efficacy in preclinical models will be crucial for translating these findings into therapeutic applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the years to come.